Cas no 2640896-10-0 (6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one)

• Product Name: 6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• CAS No: 2640896-10-0
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 5317509
• PubChem ID: 154831038
• Update Time: 2025-07-16

6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one Chemical and Physical Properties

Names and Identifiers

• AKOS040727929
• 2640896-10-0
• 6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• F6782-4987
• 6-Ethyl-2,3-dihydro-8-(4-methylbenzoyl)-1,4-dioxino[2,3-g]quinolin-9(6H)-one

• Inchi： 1S/C21H19NO4/c1-3-22-12-16(20(23)14-6-4-13(2)5-7-14)21(24)15-10-18-19(11-17(15)22)26-9-8-25-18/h4-7,10-12H,3,8-9H2,1-2H3
• InChI Key： PRMAKEWDYXEONK-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C3OCCOC3=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.6±50.0 °C(Predicted)
• pka: -2.16±0.40(Predicted)

Additional information on 6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one

Comprehensive Overview of 6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one (CAS No. 2640896-10-0)

The compound 6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one (CAS No. 2640896-10-0) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique structure, featuring a [1,4]dioxino[2,3-g]quinolin-9-one core, makes it a promising candidate for various applications, including pharmaceutical research and material science. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

In recent years, the demand for 6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one has surged due to its relevance in drug discovery programs. The compound's CAS No. 2640896-10-0 is frequently searched in academic and industrial databases, reflecting its growing importance. One of the key reasons for this interest is its structural similarity to other bioactive quinoline derivatives, which are known for their antimicrobial, anticancer, and anti-inflammatory properties. This has led to increased exploration of its potential in treating diseases such as cancer and infectious disorders.

The synthesis of 6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Chemists are particularly intrigued by the challenges posed by its [1,4]dioxino[2,3-g]quinolin-9-one scaffold, which demands innovative synthetic strategies. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of its production, aligning with the global push for sustainable chemical processes.

From a pharmacological perspective, the 6-ethyl-8-(4-methylbenzoyl) moiety is believed to contribute to the compound's bioactivity. Studies have shown that modifications to this group can significantly alter its binding affinity to target proteins, making it a versatile tool for structure-activity relationship (SAR) studies. This adaptability has positioned CAS No. 2640896-10-0 as a valuable asset in the development of next-generation drugs, particularly in the era of personalized medicine.

Another area of interest is the compound's potential role in material science. The [1,4]dioxino[2,3-g]quinolin-9-one framework exhibits interesting photophysical properties, which could be harnessed for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers are actively investigating its electronic characteristics to determine its suitability for these cutting-edge technologies.

Given the rising popularity of 6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one, many users are searching for information on its solubility, stability, and storage conditions. Proper handling and storage are critical to maintaining its integrity, especially in laboratory settings. Additionally, queries about its commercial availability and suppliers are common, as the compound is still relatively niche and may require custom synthesis.

In conclusion, 6-ethyl-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one (CAS No. 2640896-10-0) represents a fascinating area of research with broad implications across multiple disciplines. Its unique chemical structure, combined with its potential applications in medicine and materials science, ensures that it will remain a topic of interest for years to come. As scientific understanding of this compound deepens, its impact on innovation and technology is expected to grow exponentially.